Cas no 83673-68-1 (4,5-dibenzyl-4h-1,2,4-triazole-3-thiol)

• Product Name: 4,5-dibenzyl-4h-1,2,4-triazole-3-thiol
• CAS No: 83673-68-1
• MF: C₁₆H₁₅N₃S
• MW: 281.375401735306
• MDL: MFCD00837917
• CID: 1811858
• PubChem ID: 736570
• Update Time: 2025-04-21

4,5-dibenzyl-4h-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol
• 4,5-Dibenzyl-3-sulphanyl-4H-1,2,4-triazole, 4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol
• 4,5-DIBENZYL-3-THIO-4H-1,2,4-TRIAZOLE
• 4,5-dibenzyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AKOS003336052
• CCG-46473
• 4,5-bisbenzyl-1,2,4-triazole-3-thiol
• dibenzyl-4H-1,2,4-triazole-3-thiol
• 3,4-dibenzyl-1H-1,2,4-triazole-5-thione
• Maybridge4_001938
• ALBB-026009
• Oprea1_784349
• SCHEMBL10012854
• 83673-68-1
• HMS1684E19
• BRD-K42422856-001-01-4
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4,5-bis(phenylmethyl)-
• CS-0317132
• HMS1526I02
• AKOS000563945
• JS-139C
• SR-01000636169-1
• AE-842/33002022
• 4H-1,2,4-triazole-3-thiol, 4,5-bis(phenylmethyl)-
• MFCD00837917
• 4,5-dibenzyl-4H-1,2,4-triazol-3-yl hydrosulfide
• 4,5-dibenzyl-4h-1,2,4-triazole-3-thiol

• MDL： MFCD00837917
• Inchi： 1S/C16H15N3S/c20-16-18-17-15(11-13-7-3-1-4-8-13)19(16)12-14-9-5-2-6-10-14/h1-10H,11-12H2,(H,18,20)
• InChI Key： ZHRFGHHXGMDPGA-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC2C=CC=CC=2)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 281.09866866g/mol
• Monoisotopic Mass: 281.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 420.6±48.0 °C at 760 mmHg
• Flash Point: 208.2±29.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4,5-dibenzyl-4h-1,2,4-triazole-3-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives